molecular formula C11H13N3O2S3 B8399148 5-(2-Methylsulfanyl-pyrimidin-4-yl)-thiophene-2-sulfonic acid dimethylamide

5-(2-Methylsulfanyl-pyrimidin-4-yl)-thiophene-2-sulfonic acid dimethylamide

Cat. No.: B8399148
M. Wt: 315.4 g/mol
InChI Key: UPNSHBGBKJXZDH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5-(2-Methylsulfanyl-pyrimidin-4-yl)-thiophene-2-sulfonic acid dimethylamide is a useful research compound. Its molecular formula is C11H13N3O2S3 and its molecular weight is 315.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H13N3O2S3

Molecular Weight

315.4 g/mol

IUPAC Name

N,N-dimethyl-5-(2-methylsulfanylpyrimidin-4-yl)thiophene-2-sulfonamide

InChI

InChI=1S/C11H13N3O2S3/c1-14(2)19(15,16)10-5-4-9(18-10)8-6-7-12-11(13-8)17-3/h4-7H,1-3H3

InChI Key

UPNSHBGBKJXZDH-UHFFFAOYSA-N

Canonical SMILES

CN(C)S(=O)(=O)C1=CC=C(S1)C2=NC(=NC=C2)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 5-(2-methylsulfanyl-pyrimidin-4-yl)-thiophene-2-sulfonyl chloride (200 mg, 0.652 mmol) in 6 mL DCM was treated with pyridine (0.078 mL, 0.97 mmol) and 2 M dimethylamine/THF (0.485 mL, 0.97 mmol). The solution was stirred overnight. Additional 2 M dimethylamine/THF (0.400 mL, 0.8 mmol) was added and the reaction was stirred overnight. The mixture contained <5% starting material by LCMS. The mixture was washed 2×1 N HCl, 1× brine and dried over Na2SO4. 5-(2-Methylsulfanyl-pyrimidin-4-yl)-thiophene-2-sulfonic acid dimethylamide (154 mg, 74.9%) was obtained as an off-white solid, >95% pure by LCMS. This material was taken to the next step. MS: m/z 316 (M+H+).
Quantity
200 mg
Type
reactant
Reaction Step One
Quantity
0.078 mL
Type
reactant
Reaction Step One
Name
dimethylamine THF
Quantity
0.485 mL
Type
reactant
Reaction Step One
Name
Quantity
6 mL
Type
solvent
Reaction Step One
Name
dimethylamine THF
Quantity
0.4 mL
Type
reactant
Reaction Step Two

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